Cas no 1445890-87-8 (4-bromo-1-methyl-2-(2-nitroethenyl)benzene)

• Product Name: 4-bromo-1-methyl-2-(2-nitroethenyl)benzene
• CAS No: 1445890-87-8
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• CID: 6275778
• PubChem ID: 126597201
• Update Time: 2025-06-08

4-bromo-1-methyl-2-(2-nitroethenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-methyl-2-(2-nitroethenyl)benzene
• 1445890-87-8
• EN300-1909725
• SCHEMBL18524152
• SCHEMBL18524154

• Inchi： 1S/C9H8BrNO2/c1-7-2-3-9(10)6-8(7)4-5-11(12)13/h2-6H,1H3/b5-4+
• InChI Key： JARUDVLRQCWLNR-SNAWJCMRSA-N
• SMILES： BrC1C=CC(C)=C(/C=C/[N+](=O)[O-])C=1

Computed Properties

• Exact Mass: 240.97384g/mol
• Monoisotopic Mass: 240.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų

Additional information on 4-bromo-1-methyl-2-(2-nitroethenyl)benzene

Introduction to 4-Bromo-1-Methyl-2-(2-Nitroethenyl)benzene (CAS No. 1445890-87-8)

4-Bromo-1-methyl-2-(2-nitroethenyl)benzene (CAS No. 1445890-87-8) is a synthetic organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promise in various applications, including as an intermediate in the synthesis of pharmaceuticals and as a model compound for studying chemical reactivity and biological activity.

The molecular structure of 4-bromo-1-methyl-2-(2-nitroethenyl)benzene consists of a benzene ring substituted with a bromine atom at the 4-position, a methyl group at the 1-position, and a 2-nitroethenyl group at the 2-position. The presence of these functional groups imparts distinct chemical properties to the molecule, making it a valuable starting material for further chemical transformations.

In recent years, the study of 4-bromo-1-methyl-2-(2-nitroethenyl)benzene has been enriched by advances in computational chemistry and experimental techniques. Researchers have utilized density functional theory (DFT) calculations to gain insights into the electronic structure and reactivity of this compound. These studies have revealed that the nitro group plays a crucial role in determining the molecule's electronic properties, influencing its reactivity in various chemical reactions.

The synthetic versatility of 4-bromo-1-methyl-2-(2-nitroethenyl)benzene has been demonstrated through its use as a building block in the synthesis of more complex molecules. For instance, it has been employed in the preparation of heterocyclic compounds, which are essential components in many pharmaceuticals and agrochemicals. The bromine substituent provides a convenient handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura coupling, enabling the synthesis of diverse derivatives with tailored properties.

In addition to its synthetic applications, 4-bromo-1-methyl-2-(2-nitroethenyl)benzene has shown potential in biological studies. Preliminary investigations have indicated that this compound exhibits moderate cytotoxic activity against certain cancer cell lines. While further research is needed to elucidate the mechanism of action and optimize its therapeutic potential, these findings suggest that 4-bromo-1-methyl-2-(2-nitroethenyl)benzene could serve as a lead compound for drug discovery efforts.

The environmental impact of 4-bromo-1-methyl-2-(2-nitroethenyl)benzene is another area of interest. Studies have focused on understanding its biodegradability and potential ecotoxicological effects. Early results suggest that this compound is relatively stable under environmental conditions but can be degraded through microbial processes. This information is crucial for assessing its safe use and disposal in industrial settings.

In conclusion, 4-bromo-1-methyl-2-(2-nitroethenyl)benzene (CAS No. 1445890-87-8) is a versatile organic compound with significant potential in both synthetic chemistry and biological research. Its unique structural features and reactivity make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.